molecular formula C21H23NO3S B6123455 [1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl][4-(methylthio)phenyl]methanone

[1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl][4-(methylthio)phenyl]methanone

Cat. No. B6123455
M. Wt: 369.5 g/mol
InChI Key: ILPNAIARCHJLLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[1-(1,3-benzodioxol-4-ylmethyl)-3-piperidinyl][4-(methylthio)phenyl]methanone is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as MDMA, or ecstasy, and is classified as a psychoactive drug. However, for the purpose of

Mechanism of Action

MDMA works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. This leads to increased feelings of happiness and euphoria, as well as increased empathy and social bonding.
Biochemical and Physiological Effects:
In addition to its psychological effects, MDMA also has a number of biochemical and physiological effects on the body. These include increased heart rate and blood pressure, as well as changes in body temperature and metabolism. It has also been shown to have neurotoxic effects on the serotonin system, which can lead to long-term changes in mood and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MDMA in lab experiments is its ability to produce consistent and predictable effects. However, there are also a number of limitations to its use, including the potential for neurotoxicity and the risk of addiction.

Future Directions

There are a number of potential future directions for research involving MDMA. One area of interest is the development of new psychotherapeutic treatments that incorporate MDMA. Another area of research involves the use of MDMA as a tool for studying the neural mechanisms underlying social behavior and empathy. Additionally, there is ongoing research into the potential long-term effects of MDMA use, as well as the development of safer and more effective MDMA analogues.

Synthesis Methods

The synthesis method for MDMA involves the condensation of 3,4-methylenedioxyphenyl-2-propanone with methylamine and formaldehyde. This reaction produces the intermediate 3,4-methylenedioxy-N-methylamphetamine (MDMA), which can then be further purified and crystallized to produce the final product.

Scientific Research Applications

MDMA has been shown to have a variety of potential applications in scientific research. One of the most promising areas of research involves its use as a tool for psychotherapy. Studies have shown that MDMA can help to reduce anxiety and increase empathy, which can be beneficial in the treatment of conditions such as post-traumatic stress disorder (PTSD).

properties

IUPAC Name

[1-(1,3-benzodioxol-4-ylmethyl)piperidin-3-yl]-(4-methylsulfanylphenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23NO3S/c1-26-18-9-7-15(8-10-18)20(23)16-5-3-11-22(12-16)13-17-4-2-6-19-21(17)25-14-24-19/h2,4,6-10,16H,3,5,11-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILPNAIARCHJLLH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=C(C=C1)C(=O)C2CCCN(C2)CC3=C4C(=CC=C3)OCO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[1-(1,3-Benzodioxol-4-ylmethyl)-3-piperidinyl][4-(methylthio)phenyl]methanone

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